89-73-6

Salicylhydroxamic acid

In Stock

• CAS RN:
• 89-73-6

• Formula:
• C7H7NO3

• InChI:
• InChI=1S/C7H7NO3/c9-6-4-2-1-3-5(6)7(10)8-11/h1-4,9,11H,(H,8,10)

• InChIKey:
• HBROZNQEVUILML-UHFFFAOYSA-N

• Salicylhydroxamic acid is a hydroxamic acid that is N-hydroxybenzamide carrying a phenolic hydroxy group at position 2. It has a role as an antibacterial drug, a trypanocidal drug, an EC 3.5.1.5 (urease) inhibitor and an EC 1.11.2.2 (myeloperoxidase) inhibitor. It is a member of phenols and a hydroxamic acid.

3',4',7,8-Tetrahydroxyflavanone

Usually In Stock

• CAS RN:
• 489-73-6

• Formula:
• C15H12O6

• InChI:
• InChI=1S/C15H12O6/c16-9-3-1-7(5-12(9)19)13-6-11(18)8-2-4-10(17)14(20)15(8)21-13/h1-5,13,16-17,19-20H,6H2

• InChIKey:
• ZPVNWCMRCGXRJD-UHFFFAOYSA-N

• 3',4',7,8-Tetrahydroxyflavanone is a natural product found in Albizia julibrissin, Acacia papyrocarpa, and other organisms with data available.

3-[3-(benzyloxy)-4-methoxyphenyl]-2-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]acrylonitrile

In Stock

• CAS RN:
• 5489-73-6

• Formula:
• C29H20N2O4S

• InChI:
• InChI=1S/C29H20N2O4S/c1-33-26-12-11-20(14-27(26)34-17-19-7-3-2-4-8-19)13-22(16-30)28-31-24(18-36-28)23-15-21-9-5-6-10-25(21)35-29(23)32/h2-15,18H,17H2,1H3/b22-13-

• InChIKey:
• QRBCBJGYXSLCPH-XKZIYDEJSA-N

• 3-[3-(benzyloxy)-4-methoxyphenyl]-2-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]acrylonitrile is a useful research compound. Its molecular formula is C29H20N2O4S and its molecular weight is 492.5 g/mol. The purity is usually 95%.

9H-Tribenzo[a,c,e][7]annulen-9-one

Usually In Stock

• CAS RN:
• 68089-73-6

• Formula:
• C19H12O

• InChI:
• InChI=1S/C19H12O/c20-19-17-11-5-3-9-15(17)13-7-1-2-8-14(13)16-10-4-6-12-18(16)19/h1-12H

• InChIKey:
• XJROVMTUTAVKMP-UHFFFAOYSA-N

• 9H-Tribenzo[a,c,e][7]annulen-9-one is a useful research compound. Its molecular formula is C19H12O and its molecular weight is 256.304. The purity is usually 95%.

1-Iodoethyl isopropyl carbonate

Usually In Stock

• CAS RN:
• 84089-73-6

• Formula:
• C6H11IO3

• InChI:
• InChI=1S/C6H11IO3/c1-4(2)9-6(8)10-5(3)7/h4-5H,1-3H3

• InChIKey:
• XZVBIIRIWFZJOE-UHFFFAOYSA-N

• 1-Iodoethyl isopropyl carbonate is a useful research compound. Its molecular formula is C6H11IO3 and its molecular weight is 258.05 g/mol. The purity is usually 95%.

3,4'-Dimethylbenzhydrol

Usually In Stock

• CAS RN:
• 13389-73-6

• Formula:
• C15H16O

• InChI:
• InChI=1S/C15H16O/c1-11-6-8-13(9-7-11)15(16)14-5-3-4-12(2)10-14/h3-10,15-16H,1-2H3

• InChIKey:
• CPBLKWQHXVGPLN-UHFFFAOYSA-N

• 3,4'-Dimethylbenzhydrol, also known as 3,4'-Dimethylbenzhydrol, is a useful research compound. Its molecular formula is C15H16O and its molecular weight is 212.29 g/mol. The purity is usually 95%.

1-(furan-2-yl)pentane-1,3-dione

In Stock

• CAS RN:
• 157589-73-6

• Formula:
• C9H10O3

• 1-(furan-2-yl)pentane-1,3-dione is a useful research compound. Its molecular formula is C9H10O3 and its molecular weight is 166.2. The purity is usually 95%.

Methylamine, 1-(2,3,6,7-tetrahydro-1H,5H-benzo(ij)quinolizin-9-yl)-, dihydrochloride

In Stock

• CAS RN:
• 102489-73-6

• Formula:
• C13H20Cl2N2

• InChI:
• InChI=1S/C13H18N2.2ClH/c14-9-10-7-11-3-1-5-15-6-2-4-12(8-10)13(11)15;;/h7-8H,1-6,9,14H2;2*1H

• InChIKey:
• TZZMSZGLZXBFHY-UHFFFAOYSA-N

• Methylamine, 1-(2,3,6,7-tetrahydro-1H,5H-benzo(ij)quinolizin-9-yl)-, dihydrochloride is a useful research compound. Its molecular formula is C13H20Cl2N2 and its molecular weight is 275.21 g/mol. The purity is usually 95%.

5-[(Benzylsulfanyl)methylene]-2,2-dimethyl-1,3-dioxane-4,6-dione

In Stock

• CAS RN:
• 128889-73-6

• Formula:
• C14H14O4S

• InChI:
• InChI=1S/C14H14O4S/c1-14(2)17-12(15)11(13(16)18-14)9-19-8-10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3

• InChIKey:
• YVYWGZSUSDADDE-UHFFFAOYSA-N

• 5-[(Benzylsulfanyl)methylene]-2,2-dimethyl-1,3-dioxane-4,6-dione is a useful research compound. Its molecular formula is C14H14O4S and its molecular weight is 278.32. The purity is usually 95%.

N-(4-ethoxybenzo[d]thiazol-2-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide

In Stock

• CAS RN:
• 306289-73-6

• Formula:
• C20H21N3O4S2

• InChI:
• InChI=1S/C20H21N3O4S2/c1-2-27-16-6-5-7-17-18(16)21-20(28-17)22-19(24)14-8-10-15(11-9-14)29(25,26)23-12-3-4-13-23/h5-11H,2-4,12-13H2,1H3,(H,21,22,24)

• InChIKey:
• LDTSOCPQMPLXBW-UHFFFAOYSA-N

• N-(4-ethoxybenzo[d]thiazol-2-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide is a useful research compound. Its molecular formula is C20H21N3O4S2 and its molecular weight is 431.53. The purity is usually 95%.

N-(6-acetamido-1,3-benzothiazol-2-yl)-3-(trifluoromethyl)benzamide

In Stock

• CAS RN:
• 330189-73-6

• Formula:
• C17H12F3N3O2S

• InChI:
• InChI=1S/C17H12F3N3O2S/c1-9(24)21-12-5-6-13-14(8-12)26-16(22-13)23-15(25)10-3-2-4-11(7-10)17(18,19)20/h2-8H,1H3,(H,21,24)(H,22,23,25)

• InChIKey:
• RUIDOYGOKYYPDV-UHFFFAOYSA-N

• N-(6-acetamido-1,3-benzothiazol-2-yl)-3-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C17H12F3N3O2S and its molecular weight is 379.36. The purity is usually 95%.

2-((5-((4-(tert-butyl)phenyl)sulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(3-chloro-4-fluorophenyl)acetamide

In Stock

• CAS RN:
• 893789-73-6

• Formula:
• C22H21ClFN3O4S2

• InChI:
• InChI=1S/C22H21ClFN3O4S2/c1-22(2,3)13-4-7-15(8-5-13)33(30,31)18-11-25-21(27-20(18)29)32-12-19(28)26-14-6-9-17(24)16(23)10-14/h4-11H,12H2,1-3H3,(H,26,28)(H,25,27,29)

• InChIKey:
• MYNHZIBSIZNSMC-UHFFFAOYSA-N

• 2-((5-((4-(tert-butyl)phenyl)sulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(3-chloro-4-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C22H21ClFN3O4S2 and its molecular weight is 510. The purity is usually 95%.

3-(2-Methylphenyl)-2'-trifluoromethylpropiophenone

In Stock

• CAS RN:
• 898789-73-6

• Formula:
• C17H15F3O

• InChI:
• InChI=1S/C17H15F3O/c1-12-6-2-3-7-13(12)10-11-16(21)14-8-4-5-9-15(14)17(18,19)20/h2-9H,10-11H2,1H3

• InChIKey:
• BJWPKSZMNLERBU-UHFFFAOYSA-N

• 3-(2-Methylphenyl)-2'-trifluoromethylpropiophenone is a useful research compound. Its molecular formula is C17H15F3O and its molecular weight is 292.29 g/mol. The purity is usually 95%.

Ethanone, 1-(1-ethenyl-2-hydroxycyclohexyl)-, cis- (9CI)

• CAS RN:
• 152589-73-6

• Formula:
• C10H16O2

• InChI:
• InChI=1S/C10H16O2/c1-3-10(8(2)11)7-5-4-6-9(10)12/h3,9,12H,1,4-7H2,2H3/t9-,10-/m0/s1

• InChIKey:
• WMORTUOIMFRVTC-UWVGGRQHSA-N

• Ethanone, 1-(1-ethenyl-2-hydroxycyclohexyl)-, cis- (9CI), also known as Ethanone, 1-(1-ethenyl-2-hydroxycyclohexyl)-, cis- (9CI), is a useful research compound. Its molecular formula is C10H16O2 and its molecular weight is 168.236. The purity is usually 95%.

(1R,5S)-3-[(tert-butoxy)carbonyl]-5-(methoxycarbonyl)-3-azabicyclo[3.2.0]heptane-1-carboxylic acid

In Stock

• CAS RN:
• 2230789-73-6

• Formula:
• C14H21NO6

• (1R,5S)-3-[(tert-butoxy)carbonyl]-5-(methoxycarbonyl)-3-azabicyclo[3.2.0]heptane-1-carboxylic acid is a useful research compound. Its molecular formula is C14H21NO6 and its molecular weight is 299.3. The purity is usually 95%.

4-[(4-Methoxyphenyl)amino]-6-methylquinoline-2-carboxylic acid

In Stock

• CAS RN:
• 1030089-73-6

• Formula:
• C18H16N2O3

• InChI:
• InChI=1S/C18H16N2O3/c1-11-3-8-15-14(9-11)16(10-17(20-15)18(21)22)19-12-4-6-13(23-2)7-5-12/h3-10H,1-2H3,(H,19,20)(H,21,22)

• InChIKey:
• DRVNKTWGKKXYHR-UHFFFAOYSA-N

• 4-[(4-Methoxyphenyl)amino]-6-methylquinoline-2-carboxylic acid is a useful research compound. Its molecular formula is C18H16N2O3 and its molecular weight is 308.337. The purity is usually 95%.

N-[2-[(8-Methoxy-3,4-dihydro-2H-chromen-4-yl)amino]-2-oxoethyl]-N-methylprop-2-enamide

Usually In Stock

• CAS RN:
• 2201689-73-6

• Formula:
• C16H20N2O4

• InChI:
• InChI=1S/C16H20N2O4/c1-4-15(20)18(2)10-14(19)17-12-8-9-22-16-11(12)6-5-7-13(16)21-3/h4-7,12H,1,8-10H2,2-3H3,(H,17,19)

• InChIKey:
• JQPVBENCCXAMGU-UHFFFAOYSA-N

• N-[2-[(8-Methoxy-3,4-dihydro-2H-chromen-4-yl)amino]-2-oxoethyl]-N-methylprop-2-enamide is a useful research compound. Its molecular formula is C16H20N2O4 and its molecular weight is 304.346. The purity is usually 95%.

N-Ethyl-N-[2-oxo-2-(4-oxo-8-azaspiro[4.5]decan-8-yl)ethyl]prop-2-enamide

Usually In Stock

• CAS RN:
• 2361889-73-6

• Formula:
• C16H24N2O3

• InChI:
• InChI=1S/C16H24N2O3/c1-3-14(20)17(4-2)12-15(21)18-10-8-16(9-11-18)7-5-6-13(16)19/h3H,1,4-12H2,2H3

• InChIKey:
• WUSPRXNVAURIHT-UHFFFAOYSA-N

• N-Ethyl-N-[2-oxo-2-(4-oxo-8-azaspiro[4.5]decan-8-yl)ethyl]prop-2-enamide is a useful research compound. Its molecular formula is C16H24N2O3 and its molecular weight is 292.379. The purity is usually 95%.